Cas no 2923841-97-6 (Methyl 4-bromo-1H-imidazole-2-carboxylate (hydrochloride))
2923841-97-6 structure
Product Name:Methyl 4-bromo-1H-imidazole-2-carboxylate (hydrochloride)
CAS No:2923841-97-6
MF:C5H6BrClN2O2
MW:241.470339298248
CID:6944139
PubChem ID:171370314
Update Time:2025-05-07
Methyl 4-bromo-1H-imidazole-2-carboxylate (hydrochloride) Chemical and Physical Properties
Names and Identifiers
-
- 2923841-97-6
- methyl4-bromo-1H-imidazole-2-carboxylatehydrochloride
- Methyl 4-bromo-1H-imidazole-2-carboxylate (hydrochloride)
-
- Inchi: 1S/C5H5BrN2O2.ClH/c1-10-5(9)4-7-2-3(6)8-4;/h2H,1H3,(H,7,8);1H
- InChI Key: HQUXCNULZYEMSA-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C(=O)OC)N1.Cl
Computed Properties
- Exact Mass: 239.93012Da
- Monoisotopic Mass: 239.93012Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 142
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55Ų
Methyl 4-bromo-1H-imidazole-2-carboxylate (hydrochloride) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR0293BN-50mg |
methyl4-bromo-1H-imidazole-2-carboxylatehydrochloride |
2923841-97-6 | 95% | 50mg |
$144.00 | 2025-03-13 | |
| Aaron | AR0293BN-100mg |
methyl4-bromo-1H-imidazole-2-carboxylatehydrochloride |
2923841-97-6 | 95% | 100mg |
$201.00 | 2025-03-13 | |
| 1PlusChem | 1P02933B-50mg |
methyl4-bromo-1H-imidazole-2-carboxylatehydrochloride |
2923841-97-6 | 95% | 50mg |
$164.00 | 2024-05-06 | |
| 1PlusChem | 1P02933B-100mg |
methyl4-bromo-1H-imidazole-2-carboxylatehydrochloride |
2923841-97-6 | 95% | 100mg |
$214.00 | 2024-05-06 | |
| 1PlusChem | 1P02933B-250mg |
methyl4-bromo-1H-imidazole-2-carboxylatehydrochloride |
2923841-97-6 | 95% | 250mg |
$281.00 | 2024-05-06 | |
| 1PlusChem | 1P02933B-500mg |
methyl4-bromo-1H-imidazole-2-carboxylatehydrochloride |
2923841-97-6 | 95% | 500mg |
$407.00 | 2024-05-06 | |
| 1PlusChem | 1P02933B-1g |
methyl4-bromo-1H-imidazole-2-carboxylatehydrochloride |
2923841-97-6 | 95% | 1g |
$521.00 | 2024-05-06 | |
| 1PlusChem | 1P02933B-2.5g |
methyl4-bromo-1H-imidazole-2-carboxylatehydrochloride |
2923841-97-6 | 95% | 2.5g |
$831.00 | 2024-05-06 | |
| 1PlusChem | 1P02933B-5g |
methyl4-bromo-1H-imidazole-2-carboxylatehydrochloride |
2923841-97-6 | 95% | 5g |
$1347.00 | 2024-05-06 | |
| 1PlusChem | 1P02933B-10g |
methyl4-bromo-1H-imidazole-2-carboxylatehydrochloride |
2923841-97-6 | 95% | 10g |
$2380.00 | 2024-05-06 |
Methyl 4-bromo-1H-imidazole-2-carboxylate (hydrochloride) Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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